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Compound of Interest

Compound Name: Fluoxymesterone

Cat. No.: B1673463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available certified reference

standards for Fluoxymesterone, along with detailed experimental protocols for its

characterization. The information is intended to assist researchers, scientists, and

professionals in the pharmaceutical industry in selecting and establishing a reliable reference

standard for analytical and research purposes.

Comparative Analysis of Fluoxymesterone Reference
Standards
The selection of a suitable certified reference standard is critical for ensuring the accuracy and

validity of analytical results. Several reputable suppliers offer Fluoxymesterone reference

standards, each with its own specifications and certifications. A summary of key providers and

their product characteristics is presented below.
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Supplier
Product

Name/Grade

CAS

Number

Molecular

Formula

Molecular

Weight
Notes

LGC

Standards

Fluoxymester

one
76-43-7[1][2]

C20H29FO3[

1][2]

336.44 g/mol

[2]

ISO 17034

accredited.[2]

[3]

Sigma-

Aldrich

Fluoxymester

one British

Pharmacopo

eia (BP)

Reference

Standard

76-43-7 C20H29FO3 336.44 g/mol

Pharmaceutic

al primary

standard for

use with BP

monographs.

Sigma-

Aldrich

Fluoxymester

one CIII USP

Reference

Standard

76-43-7[4]
C20H29FO3[

4]

336.44 g/mol

[4]

For use in

quality tests

and assays

as specified

in the USP

compendia.

[4]

Cayman

Chemical

Fluoxymester

one

(analytical

reference

standard)

76-43-7[5]
C20H29FO3[

5]

336.4 g/mol

[5]

Categorized

as an

anabolic

androgenic

steroid,

intended for

research and

forensic

applications.

[5]

Table 1: Comparison of Commercially Available Fluoxymesterone Reference Standards

Experimental Protocols for Characterization
The certification of a Fluoxymesterone reference standard requires a series of analytical tests

to confirm its identity, purity, and stability. The following are detailed methodologies for key
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experiments.

Identification by Infrared (IR) Spectroscopy
Principle: To obtain the infrared absorption spectrum of the substance being examined. The

absorption maxima in the spectrum obtained with the substance being examined should

correspond in position and relative intensity to those in the spectrum obtained with a

reference standard.

Methodology (Potassium Bromide Disk Method):

Triturate a small amount of the Fluoxymesterone sample with about 100 times its weight

of dry, finely powdered potassium bromide.

Grind the mixture thoroughly and spread it uniformly in a suitable die.

Subject the mixture to high pressure to form a transparent disk.

Record the infrared spectrum from 4000 to 400 cm-1.

Compare the spectrum with that of a certified Fluoxymesterone reference standard

prepared in the same manner.[6]

Purity and Assay by High-Performance Liquid
Chromatography (HPLC)

Principle: To separate Fluoxymesterone from its impurities and quantify it by comparing its

peak area with that of a certified reference standard.

Methodology:

Mobile Phase: A suitable mixture of water and acetonitrile.

Stationary Phase: A column packed with octadecylsilane-bonded silica (C18).

Detector: UV detector set at a wavelength of 254 nm.[7]

Internal Standard Solution: A solution of a suitable internal standard in the mobile phase.
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Sample Solution: Accurately weigh about 25 mg of the Fluoxymesterone sample,

dissolve in, and dilute to 100 mL with the internal standard solution.[6]

Standard Solution: Accurately weigh about 25 mg of a certified Fluoxymesterone
reference standard, dissolve in, and dilute to 100 mL with the internal standard solution.[6]

Procedure: Inject equal volumes (e.g., 10 µL) of the sample solution and the standard

solution into the chromatograph. Record the chromatograms and measure the peak areas.

The ratio of the peak area of Fluoxymesterone to that of the internal standard in the

sample solution should be compared with the corresponding ratio from the standard

solution to calculate the purity and assay value.[6]

Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)

Principle: To separate volatile compounds and identify them based on their mass-to-charge

ratio.

Methodology:

Sample Preparation: Dilute the analyte to approximately 3 mg/mL in methanol.[8]

Instrumentation: Agilent gas chromatograph with a mass selective detector.[8]

Column: DB-1 MS (or equivalent), 30m x 0.25 mm x 0.25 µm.[8]

Carrier Gas: Helium at a flow rate of 1 mL/min.[8]

Temperature Program:

Injector: 280°C[8]

MSD transfer line: 280°C[8]

MS Source: 230°C[8]

MS Quad: 150°C[8]
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Oven: Initial temperature of 100°C for 1.0 min, ramp to 300°C at 12°C/min, and hold for

30.0 min.[8]

Injection: 1 µL with a split ratio of 25:1.[8]

MS Parameters: Mass scan range of 30-550 amu.[8]

Visualizations
Experimental Workflow for Certification
The following diagram illustrates a typical workflow for the certification of a Fluoxymesterone
reference standard.
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Phase 1: Material Acquisition and Initial Assessment

Phase 2: Identity Confirmation

Phase 3: Purity and Assay Determination

Phase 4: Stability and Final Certification
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FTIR Spectroscopy Mass Spectrometry (MS) NMR Spectroscopy

HPLC-UV GC-FID/MS Quantitative NMR (qNMR)

Stability Studies
(Forced Degradation, Long-term)

Certification and Documentation

Click to download full resolution via product page

Caption: Workflow for Certifying a Fluoxymesterone Reference Standard.

Signaling Pathway of Fluoxymesterone
Fluoxymesterone, a synthetic androgen and anabolic steroid, exerts its effects primarily by

acting as an agonist of the androgen receptor (AR).[9]
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Caption: Simplified Signaling Pathway of Fluoxymesterone via the Androgen Receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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